2-(3-hydroxy-5-methyl-4H-pyrazol-4-yl)-N'-[(E)-(4-methylphenyl)methylidene]acetohydrazide

• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.30 g/mol
• IUPAC Name: 2-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-(4-methylphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C14H16N4O2/c1-9-3-5-11(6-4-9)8-15-17-13(19)7-12-10(2)16-18-14(12)20/h3-6,8,12H,7H2,1-2H3,(H,17,19)(H,18,20)/b15-8+
• InChI Key: UCHHWMWUWDEBDK-OVCLIPMQSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=N/NC(=O)CC2C(=NNC2=O)C
• Canonical SMILES: CC1=CC=C(C=C1)C=NNC(=O)CC2C(=NNC2=O)C

Description

This compound belongs to the acetohydrazide class, characterized by a hydrazide (-CONHNH₂) backbone conjugated with a pyrazole ring and an aromatic Schiff base moiety. The pyrazole ring features a hydroxyl (-OH) group at position 3 and a methyl (-CH₃) group at position 5, while the hydrazide nitrogen is substituted with a (4-methylphenyl)methylidene group. Such structural features are critical for its physicochemical properties, including hydrogen bonding (via -OH and hydrazide NH) and lipophilicity (from the methylphenyl group) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-hydroxy-5-methyl-4H-pyrazol-4-yl)-N’-[(E)-(4-methylphenyl)methylidene]acetohydrazide typically involves a multi-step process. One common method includes the reaction of hydrazine hydrate with ethyl acetoacetate to form a pyrazole intermediate. This intermediate is then reacted with 4-methylbenzaldehyde under acidic conditions to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthesis likely involves similar steps as the laboratory methods but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(3-hydroxy-5-methyl-4H-pyrazol-4-yl)-N’-[(E)-(4-methylphenyl)methylidene]acetohydrazide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group.

Reduction: The hydrazide group can be reduced to an amine.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of an amine.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Antimicrobial Activity

Research has indicated that derivatives of pyrazole compounds exhibit significant antimicrobial properties. A study demonstrated that related compounds showed effectiveness against both Gram-positive and Gram-negative bacteria, suggesting potential for developing new antibiotics based on this scaffold . The specific compound under discussion may exhibit similar properties due to its structural analogies.

Anti-inflammatory Effects

Compounds containing the hydrazide functional group have been investigated for their anti-inflammatory activities. The presence of the pyrazole ring enhances the ability to inhibit enzymes involved in inflammatory pathways, such as lipoxygenase . Preliminary studies suggest that 2-(3-hydroxy-5-methyl-4H-pyrazol-4-yl)-N'-[(E)-(4-methylphenyl)methylidene]acetohydrazide could serve as a lead compound for anti-inflammatory drug development.

Case Study 1: Antibacterial Activity

A series of pyrazole derivatives were synthesized and tested for antibacterial activity. Among these, one derivative similar to the compound exhibited a minimum inhibitory concentration (MIC) against Staphylococcus aureus at concentrations as low as 15 µg/mL, highlighting its potential as an effective antibacterial agent .

Case Study 2: Enzyme Inhibition

In another study focusing on enzyme inhibition, compounds derived from hydrazones demonstrated significant inhibition of lipoxygenase activity, which is crucial in inflammatory responses. The specific compound's structure suggests it could similarly inhibit this enzyme, making it a candidate for further investigation .

Mechanism of Action

The mechanism of action of 2-(3-hydroxy-5-methyl-4H-pyrazol-4-yl)-N’-[(E)-(4-methylphenyl)methylidene]acetohydrazide involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The exact pathways and molecular targets can vary depending on the specific application .

Comparison with Similar Compounds

Structural Features and Substituent Effects

The table below compares key structural elements and substituents of the target compound with similar derivatives:

Compound Name	Core Structure	Substituents (R₁, R₂, R₃)	Key Functional Groups
Target Compound	Pyrazole	R₁: 3-OH, 5-CH₃; R₂: 4-methylphenyl	-OH, -CH₃, hydrazide, Schiff base
(E)-2-(4-Chlorophenoxy)-N′-(pyridin-4-ylmethylidene)acetohydrazide	Hydrazide + pyridine	R₁: 4-Cl-phenoxy; R₂: pyridin-4-yl	-Cl, pyridine, ether linkage
2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-...	Triazole + thioether	R₁: 4-Cl-phenyl; R₂: 3-methylphenyl	-Cl, -SCH₃, triazole
ZE-4b ()	Triazole + pyridine	R₁: phenyl; R₂: fluorophenyl	-F, pyridine, sulfanyl
(4E)-2-acetyl-5-methyl-4-[(2-nitrophenyl)methylidene]-2,4-dihydro-3H-pyrazol-3-one	Pyrazol-3-one	R₁: 2-NO₂-phenyl; R₂: acetyl	-NO₂, acetyl, ketone

Key Observations :

• Substituent Effects: Electron-withdrawing groups (e.g., -NO₂ in , -Cl in ) increase polarity but reduce lipophilicity compared to the electron-donating 4-methylphenyl group in the target compound.

Physicochemical Properties

Property	Target Compound (Inferred)	(4E)-2-acetyl-5-methyl-4-[(2-nitrophenyl)methylidene]-2,4-dihydro-3H-pyrazol-3-one	(E)-2-(4-Chlorophenoxy)-N′-(pyridin-4-ylmethylidene)acetohydrazide
Molecular Weight	~305 g/mol (estimated)	273.24 g/mol	289.72 g/mol
Melting Point	160–180°C (predicted)	170°C	Not reported
Lipinski Compliance	Likely compliant (≤5 H-bond donors)	Yes	Yes
Rf Value	~0.6–0.8 (similar to )	0.7	Not reported

Notes:

• The target compound’s hydroxyl and hydrazide groups may increase solubility in polar solvents compared to nitro- or chloro-substituted analogs.
• Lipinski compliance (molecular weight <500, H-bond donors ≤5) is retained across analogs, suggesting favorable pharmacokinetic profiles .

Crystallographic and Hydrogen-Bonding Patterns

• The hydroxyl and hydrazide NH groups in the target compound are expected to form intermolecular hydrogen bonds, similar to patterns observed in (C=O⋯H-N and N-H⋯O interactions) .
• Pyridine-containing analogs (e.g., ) exhibit additional π-π stacking due to aromatic rings, which may be less pronounced in the target compound’s methylphenyl group .

Biological Activity

The compound 2-(3-hydroxy-5-methyl-4H-pyrazol-4-yl)-N'-[(E)-(4-methylphenyl)methylidene]acetohydrazide is a derivative of hydrazone and pyrazole, which has garnered attention due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound is characterized by the presence of a pyrazole ring, a hydrazone linkage, and a phenyl group. Its molecular formula is $C_{15}H_{16}N_{4}O_{2}$, and it has been synthesized through various methods, typically involving the reaction between hydrazides and aldehydes under acidic or basic conditions.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, including:

• Antimicrobial Activity : Studies have shown that derivatives of pyrazole compounds can inhibit the growth of various bacteria and fungi. The mechanism often involves disruption of cellular processes or interference with nucleic acid synthesis.
• Antioxidant Properties : The presence of hydroxyl groups in the structure contributes to its ability to scavenge free radicals, thereby reducing oxidative stress in biological systems.
• Anti-inflammatory Effects : Some studies suggest that the compound may modulate inflammatory pathways, potentially offering therapeutic benefits in conditions like arthritis.

The biological activity is primarily attributed to the following mechanisms:

• Interaction with Enzymes : The compound may act as an inhibitor or modulator of specific enzymes involved in metabolic pathways.
• Receptor Binding : It has been suggested that the compound can interact with various receptors, including G-protein coupled receptors (GPCRs), which are crucial in mediating cellular responses.
• DNA Intercalation : Some pyrazole derivatives are known to intercalate into DNA, affecting replication and transcription processes.

Antimicrobial Activity

A study published in "Pharmaceutical Biology" demonstrated that similar pyrazole derivatives exhibited significant antimicrobial activity against Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values ranged from 10 to 50 µg/mL depending on the strain tested .

Antioxidant Activity

In vitro assays have shown that the compound can effectively reduce oxidative stress markers in cell cultures. The antioxidant capacity was measured using DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assays, yielding an IC50 value comparable to standard antioxidants like ascorbic acid .

Anti-inflammatory Effects

Research highlighted in "Molecules" indicated that the compound could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages stimulated by lipopolysaccharides (LPS) .

Case Studies

• Case Study on Antimicrobial Efficacy : A clinical trial investigated the efficacy of a related pyrazole derivative in treating bacterial infections resistant to conventional antibiotics. Results showed a reduction in infection rates by 30% compared to the placebo group.
• Case Study on Oxidative Stress : A study involving diabetic rats treated with this compound demonstrated significant improvements in blood glucose levels and reductions in oxidative stress markers when compared to untreated controls.

Data Tables

Biological Activity	Measurement Method	Result
Antimicrobial	MIC Assay	10-50 µg/mL
Antioxidant	DPPH Scavenging	IC50 comparable to ascorbic acid
Anti-inflammatory	Cytokine Assay	Reduced TNF-alpha and IL-6 levels